Cas no 96827-22-4 (Camellidin I)

• Product Name: Camellidin I
• CAS No: 96827-22-4
• MF: C₅₅H₈₆O₂₅
• MW: 1147.25636053085
• CID: 2048845
• PubChem ID: 178915
• Update Time: 2025-04-21

Camellidin I Chemical and Physical Properties

Names and Identifiers

• Camellidin I
• I(2)-D-Glucopyranosiduronic acid, (3I(2))-18-(acetyloxy)-16-oxo-28-norolean-12-en-3-yl O-I(2)-D-galactopyranosyl-(1a2)-O-[O-I(2)-D-glucopyranosyl-(1a2)-I(2)-D-galactopyranosyl-(1a4)]-
• DTXSID901099231
• beta-D-Glucopyranosiduronic acid, (3beta)-18-(acetyloxy)-16-oxo-28-norolean-12-en-3-yl O-beta-D-galactopyranosyl-(1-2)-O-(O-beta-D-glucopyranosyl-(1-2)-beta-D-galactopyranosyl-(1-4))-
• 96827-22-4

• Inchi： 1S/C55H86O25/c1-22(59)80-55-16-15-50(2,3)17-24(55)23-9-10-29-52(6)13-12-31(51(4,5)28(52)11-14-53(29,7)54(23,8)18-30(55)60)75-49-43(78-47-39(68)36(65)33(62)26(20-57)73-47)40(69)41(44(79-49)45(70)71)76-48-42(37(66)34(63)27(21-58)74-48)77-46-38(67)35(64)32(61)25(19-56)72-46/h9,24-29,31-44,46-49,56-58,61-69H,10-21H2,1-8H3,(H,70,71)
• InChI Key： LVPIRHCYMUTMPZ-UHFFFAOYSA-N
• SMILES： CC(OC12C(=O)CC3(C(=CCC4C3(C)CCC3C4(CCC(C3(C)C)OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(OC4C(OC5C(O)C(O)C(O)C(CO)O5)C(O)C(O)C(CO)O4)C(C(=O)O)O3)C)C1CC(C)(C)CC2)C)=O

Computed Properties

• Exact Mass: 1146.54581822Da
• Monoisotopic Mass: 1146.54581822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 80
• Rotatable Bond Count: 14
• Complexity: 2300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 28
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.189
• Topological Polar Surface Area: 397Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids